Cas no 89363-50-8 (4-(Trans-4-Propylcyclohexyl)pentylbenzene)

• Product Name: 4-(Trans-4-Propylcyclohexyl)pentylbenzene
• CAS No: 89363-50-8
• MF: C₂₀H₃₂
• MW: 272.468086242676
• CID: 603181
• PubChem ID: 15606764
• Update Time: 2025-04-19

4-(Trans-4-Propylcyclohexyl)pentylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(Trans-4-Propylcyclohexyl)pentylbenzene
• trans-1-n-Pentyl-4-(4-n-propylcyclohexyl)benzene
• [4-(trans-4-Propylcyclohexyl)pentyl]benzene
• 4-(TRANS-4-PROPYLCYCLOHEXYL)-PENTYLBENZENE
• Benzene, 1-pentyl-4-(4-propylcyclohexyl)-, trans-
• 89363-50-8
• 4-(trans-4-Propylcyclohexyl)- pentylbenzene
• 1-Pentyl-4-(trans-4-propylcyclohexyl)benzene
• 1-PENTYL-4-(4-PROPYLCYCLOHEXYL)BENZENE
• FT-0688775
• 1-PENTYL-4-[(1S,4R)-4-PROPYLCYCLOHEXYL]BENZENE
• F16516
• 1-pentyl-4-(4-propylcyclohexyl)-benzene
• RSUADYMBPNVXJC-UHFFFAOYSA-N

• MDL： MFCD22125193
• Inchi： 1S/C20H32/c1-3-5-6-8-18-11-15-20(16-12-18)19-13-9-17(7-4-2)10-14-19/h11-12,15-17,19H,3-10,13-14H2,1-2H3
• InChI Key： RSUADYMBPNVXJC-UHFFFAOYSA-N
• SMILES： C1(CCC)CCC(C2C=CC(CCCCC)=CC=2)CC1

Computed Properties

• Exact Mass: 272.250401021g/mol
• Monoisotopic Mass: 272.250401021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 374.7±12.0 °C at 760 mmHg
• Flash Point: 178.7±7.7 °C
• Vapor Pressure: 0.0±0.4 mmHg at 25°C

4-(Trans-4-Propylcyclohexyl)pentylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)